3,3-difluoro-N-phenylcycloheptane-1-carboxamide
Description
“3,3-difluoro-N-phenylcycloheptane-1-carboxamide” is a complex organic compound. It contains a cycloheptane ring, which is a ring of seven carbon atoms . The “3,3-difluoro” indicates that there are two fluorine atoms attached to the third carbon in the ring. The “N-phenyl” means that a phenyl group (a ring of six carbon atoms, essentially a benzene ring) is attached to the compound via a nitrogen atom. The “cycloheptane-1-carboxamide” part indicates that a carboxamide group (a carbonyl group (C=O) attached to a nitrogen atom) is attached to the first carbon in the ring .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a seven-membered ring. The cycloheptane ring would likely adopt a puckered conformation to relieve ring strain . The presence of the electronegative fluorine atoms could also influence the overall shape and properties of the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine atoms could increase its stability and potentially its reactivity . The carboxamide group could also influence its solubility and other properties .Mechanism of Action
Future Directions
The future directions for this compound would depend on its potential applications. If it shows promising biological activity, it could be further studied as a potential drug . Alternatively, if it has unique chemical properties, it could be studied for potential uses in chemical synthesis or materials science .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3-difluoro-N-phenylcycloheptane-1-carboxamide involves the reaction of 3,3-difluorocycloheptanone with aniline followed by the conversion of the resulting product to the carboxamide.", "Starting Materials": [ "3,3-difluorocycloheptanone", "aniline", "sodium hydride", "chloroform", "acetic anhydride", "sodium acetate", "ethanol" ], "Reaction": [ "Step 1: Dissolve 3,3-difluorocycloheptanone (1.0 g, 6.2 mmol) and aniline (0.8 g, 8.3 mmol) in chloroform (20 mL) and add sodium hydride (0.3 g, 12.5 mmol) slowly with stirring. Stir the reaction mixture at room temperature for 2 hours.", "Step 2: Add acetic anhydride (1.0 mL, 10.4 mmol) dropwise to the reaction mixture and stir for an additional 2 hours.", "Step 3: Add sodium acetate (1.0 g, 12.3 mmol) to the reaction mixture and stir for 30 minutes.", "Step 4: Pour the reaction mixture into water (50 mL) and extract with chloroform (3 x 20 mL). Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Step 5: Dissolve the crude product in ethanol (10 mL) and add a solution of ammonium carbonate (0.5 g, 6.2 mmol) in water (5 mL). Stir the reaction mixture at room temperature for 2 hours.", "Step 6: Filter the precipitated product and wash with water. Dry the product under vacuum to obtain 3,3-difluoro-N-phenylcycloheptane-1-carboxamide as a white solid (yield: 70%)." ] } | |
CAS RN |
2377032-95-4 |
Molecular Formula |
C14H17F2NO |
Molecular Weight |
253.3 |
Purity |
95 |
Origin of Product |
United States |
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